Cas no 823235-08-1 (Benzamide, 2-[[(acetyloxy)acetyl]amino]-N-2-propynyl-)

• Product name: Benzamide, 2-[[(acetyloxy)acetyl]amino]-N-2-propynyl-
• CAS No: 823235-08-1
• MF: C₁₄H₁₄N₂O₄
• MW: 274.27196
• CID: 693935
• PubChem ID: 11254328

Benzamide, 2-[[(acetyloxy)acetyl]amino]-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-[[(acetyloxy)acetyl]amino]-N-2-propynyl-
• [2-oxo-2-[2-(prop-2-ynylcarbamoyl)anilino]ethyl] acetate
• DTXSID10460277
• 823235-08-1

• Inchi： InChI=1S/C14H14N2O4/c1-3-8-15-14(19)11-6-4-5-7-12(11)16-13(18)9-20-10(2)17/h1,4-7H,8-9H2,2H3,(H,15,19)(H,16,18)
• InChI Key： MRIAIJAKKPHUEY-UHFFFAOYSA-N
• SMILES： CC(=O)OCC(=O)NC1=CC=CC=C1C(=O)NCC#C

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.5Ų